Cas no 313231-11-7 (1,3-bis(4-chlorophenyl)-2-(4-nitrophenyl)imidazolidine)

• Product Name: 1,3-bis(4-chlorophenyl)-2-(4-nitrophenyl)imidazolidine
• CAS No: 313231-11-7
• MF: C₂₁H₁₇Cl₂N₃O₂
• MW: 414.284582853317
• CID: 5957124
• PubChem ID: 3110592
• Update Time: 2025-11-01

1,3-bis(4-chlorophenyl)-2-(4-nitrophenyl)imidazolidine Chemical and Physical Properties

Names and Identifiers

• 1,3-bis(4-chlorophenyl)-2-(4-nitrophenyl)imidazolidine
• Imidazolidine, 1,3-bis(4-chlorophenyl)-2-(4-nitrophenyl)-
• Oprea1_526808
• SR-01000396752
• ChemDiv1_019539
• 313231-11-7
• SR-01000396752-1
• HMS642I03
• Oprea1_692671
• AKOS001482834
• F0804-1084

• Inchi： 1S/C21H17Cl2N3O2/c22-16-3-9-18(10-4-16)24-13-14-25(19-11-5-17(23)6-12-19)21(24)15-1-7-20(8-2-15)26(27)28/h1-12,21H,13-14H2
• InChI Key： LDGAFYUUUMBXPR-UHFFFAOYSA-N
• SMILES： C1(C2=CC=C([N+]([O-])=O)C=C2)N(C2=CC=C(Cl)C=C2)CCN1C1=CC=C(Cl)C=C1

Computed Properties

• Exact Mass: 413.0697822g/mol
• Monoisotopic Mass: 413.0697822g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 28
• Rotatable Bond Count: 3
• Complexity: 492
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 6.3
• Topological Polar Surface Area: 52.3Ų

Experimental Properties

• Density: 1.384±0.06 g/cm3(Predicted)
• Boiling Point: 607.3±55.0 °C(Predicted)
• pka: 2.68±0.60(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azolidines Imidazolidines Phenylimidazolidines

Additional information on 1,3-bis(4-chlorophenyl)-2-(4-nitrophenyl)imidazolidine

Introduction to 1,3-bis(4-chlorophenyl)-2-(4-nitrophenyl)imidazolidine (CAS No. 313231-11-7)

1,3-bis(4-chlorophenyl)-2-(4-nitrophenyl)imidazolidine, identified by its Chemical Abstracts Service (CAS) number 313231-11-7, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and materials science. This compound belongs to the imidazolidine class, a heterocyclic structure known for its versatile applications in drug development and functional material synthesis. The presence of both chlorophenyl and nitrophenyl substituents in its molecular framework imparts unique electronic and steric properties, making it a promising candidate for various chemical modifications and functionalization processes.

The structural motif of 1,3-bis(4-chlorophenyl)-2-(4-nitrophenyl)imidazolidine consists of a central imidazolidine ring substituted with two 4-chlorophenyl groups at the 1 and 3 positions, and a 4-nitrophenyl group at the 2 position. This specific arrangement of substituents contributes to its reactivity and potential utility in synthetic chemistry. The chloro substituents can participate in nucleophilic aromatic substitution reactions, while the nitro group can be reduced to an amino group or used in diazotization reactions, providing multiple avenues for further chemical derivatization.

In recent years, there has been growing interest in imidazolidine derivatives due to their role as key intermediates in the synthesis of bioactive molecules. The compound 1,3-bis(4-chlorophenyl)-2-(4-nitrophenyl)imidazolidine has been explored in several research studies as a precursor for developing novel pharmaceutical agents. Its imidazolidine core is a common scaffold in medicinal chemistry, often found in compounds with antimicrobial, anti-inflammatory, and anticancer properties. The chloro and nitro substituents enhance its compatibility with various synthetic protocols, allowing for the introduction of additional functional groups that can modulate biological activity.

One of the most compelling aspects of 1,3-bis(4-chlorophenyl)-2-(4-nitrophenyl)imidazolidine is its potential application in the development of advanced materials. The electronic properties conferred by the nitro group and the aromaticity of the chlorophenyl rings make this compound a candidate for use in organic electronics, such as light-emitting diodes (OLEDs) and photovoltaic cells. Additionally, its ability to undergo cross-coupling reactions with other organic molecules suggests utility in polymer science and material engineering.

Recent advancements in computational chemistry have also highlighted the importance of 1,3-bis(4-chlorophenyl)-2-(4-nitrophenyl)imidazolidine as a building block for drug discovery. Molecular modeling studies have demonstrated that this compound can interact with biological targets through both hydrophobic and electrostatic interactions. The presence of multiple functional handles allows for precise tuning of its binding affinity and selectivity, making it an attractive scaffold for rational drug design.

The synthesis of 1,3-bis(4-chlorophenyl)-2-(4-nitrophenyl)imidazolidine typically involves multi-step organic reactions starting from readily available precursors. A common synthetic route includes the condensation of 1,3-dichloro-4-nitrobenzene with an appropriate amine derivative to form the imidazolidine core, followed by further functionalization with chlorophenyl groups. The choice of reagents and reaction conditions can significantly influence the yield and purity of the final product.

In terms of applications, 1,3-bis(4-chlorophenyl)-2-(4-nitrophenyl)imidazolidine has been investigated in several contexts beyond pharmaceuticals. For instance, it has been used as a ligand in coordination chemistry to stabilize metal centers for catalytic applications. Its ability to form stable complexes with transition metals makes it a valuable tool in homogeneous catalysis for various transformations.

The compound's stability under different environmental conditions is another area of interest. Studies have shown that 1,3-bis(4-chlorophenyl)-2-(4-nitrophenyl)imidazolidine exhibits good thermal stability, making it suitable for use in high-temperature processes such as polymerization or decomposition studies. Additionally, its solubility profile across different solvents allows for flexibility in synthetic protocols and applications.

From an industrial perspective, the scalability of synthesizing 1,3-bis(4-chlorophenyl)-2-(4-nitrophenyl)imidazolidine is crucial for its widespread adoption. Researchers have explored continuous flow chemistry techniques to improve yield and reduce waste during production. These methods align with green chemistry principles by minimizing hazardous byproducts and optimizing reaction efficiency.

The future prospects of 1,3-bis(4-chlorophenyl)-2-(4-nitrophenyl)imidazolidine are promising, with ongoing research focusing on expanding its utility in drug discovery and material science. Innovations in synthetic methodologies are expected to further enhance its accessibility and applicability. Collaborative efforts between academia and industry will be essential to translate laboratory findings into commercial products that meet societal needs.